1-(4-fluorophenyl)-4-[2-(propylthio)benzoyl]piperazine

• IUPAC Name: [4-(4-fluorophenyl)piperazin-1-yl]-(2-propylsulfanylphenyl)methanone
• InChI: InChI=1S/C20H23FN2OS/c1-2-15-25-19-6-4-3-5-18(19)20(24)23-13-11-22(12-14-23)17-9-7-16(21)8-10-17/h3-10H,2,11-15H2,1H3
• InChI Key: XKSHEFSMWSQKOT-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2OS
• Molecular Weight: 358.5 g/mol

Description

1-(4-fluorophenyl)-4-[2-(propylthio)benzoyl]piperazine, commonly known as FPBPP, is a piperazine derivative that has gained significant attention in scientific research due to its potential therapeutic properties. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Scientific Research Applications

FPBPP has been extensively studied for its potential therapeutic properties, particularly in the treatment of neurological disorders such as depression and anxiety. It has been found to act as a selective serotonin reuptake inhibitor (SSRI), meaning it increases the levels of serotonin in the brain. This neurotransmitter is involved in regulating mood, and low levels of serotonin have been linked to depression and anxiety. FPBPP has also been found to have anticonvulsant and analgesic properties, making it a potential candidate for the treatment of epilepsy and chronic pain.

Mechanism of Action

The mechanism of action of FPBPP involves the inhibition of serotonin reuptake, leading to increased levels of serotonin in the brain. This results in the activation of serotonin receptors, which play a crucial role in regulating mood, appetite, and sleep. Additionally, FPBPP has been found to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and seizures.
Biochemical and Physiological Effects:
FPBPP has been found to exhibit a range of biochemical and physiological effects, including increased levels of serotonin in the brain, modulation of GABA receptors, and anticonvulsant and analgesic properties. These effects make it a promising candidate for the development of new drugs for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of FPBPP is its high purity and yield, making it suitable for scientific research applications. However, one limitation is the limited availability of this compound, which may hinder its widespread use in research.

Future Directions

There are several future directions for the research on FPBPP. One area of interest is the development of new drugs based on the structure of FPBPP for the treatment of neurological disorders. Another area of interest is the investigation of the mechanism of action of FPBPP, particularly its modulation of GABA receptors. Additionally, further research is needed to determine the long-term effects of FPBPP on the brain and body, as well as its potential for drug interactions.
Conclusion:
In conclusion, FPBPP is a piperazine derivative that has gained significant attention in scientific research due to its potential therapeutic properties. Its synthesis method has been optimized to produce high yields and purity, making it suitable for scientific research applications. FPBPP has been found to exhibit a range of biochemical and physiological effects, including increased levels of serotonin in the brain and modulation of GABA receptors. However, further research is needed to determine its potential for drug interactions and long-term effects.

Synthesis Methods

FPBPP can be synthesized by reacting 4-fluoroaniline with propylthiol to form 1-(4-fluorophenyl)propan-2-amine. This intermediate is then reacted with benzoyl chloride to form the final product, 1-(4-fluorophenyl)-4-[2-(propylthio)benzoyl]piperazine. The synthesis of FPBPP has been optimized to produce high yields and purity, making it suitable for scientific research applications.